Cas no 2228870-43-5 ((1-ethyl-1H-imidazol-2-yl)methyl sulfamate)
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- (1-ethyl-1H-imidazol-2-yl)methyl sulfamate
- EN300-1991330
- 2228870-43-5
-
- Inchi: 1S/C6H11N3O3S/c1-2-9-4-3-8-6(9)5-12-13(7,10)11/h3-4H,2,5H2,1H3,(H2,7,10,11)
- InChI Key: CCLIKMYFENQBDP-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OCC1=NC=CN1CC
Computed Properties
- Exact Mass: 205.05211239g/mol
- Monoisotopic Mass: 205.05211239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 95.6Ų
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1991330-0.05g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 0.05g |
$1080.0 | 2023-09-16 | ||
| Enamine | EN300-1991330-0.1g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 0.1g |
$1131.0 | 2023-09-16 | ||
| Enamine | EN300-1991330-0.25g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 0.25g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-1991330-0.5g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 0.5g |
$1234.0 | 2023-09-16 | ||
| Enamine | EN300-1991330-1.0g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 1g |
$1286.0 | 2023-05-23 | ||
| Enamine | EN300-1991330-2.5g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 2.5g |
$2520.0 | 2023-09-16 | ||
| Enamine | EN300-1991330-5.0g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 5g |
$3728.0 | 2023-05-23 | ||
| Enamine | EN300-1991330-10.0g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 10g |
$5528.0 | 2023-05-23 | ||
| Enamine | EN300-1991330-1g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 1g |
$1286.0 | 2023-09-16 | ||
| Enamine | EN300-1991330-5g |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate |
2228870-43-5 | 5g |
$3728.0 | 2023-09-16 |
(1-ethyl-1H-imidazol-2-yl)methyl sulfamate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on (1-ethyl-1H-imidazol-2-yl)methyl sulfamate
The Compound CAS No. 2228870-43-5: (1-Ethyl-1H-imidazol-2-yl)methyl Sulfamate
(1-Ethyl-1H-imidazol-2-yl)methyl sulfamate, identified by the CAS number 2228870-43-5, is a chemical compound that has garnered attention in recent scientific research due to its unique properties and potential applications. This compound belongs to the class of sulfamates, which are known for their role in various biological and chemical processes. The structure of this compound consists of an imidazole ring substituted with an ethyl group at the 1-position and a methyl sulfamate group at the 2-position, making it a derivative of imidazole with specific functional groups that contribute to its reactivity and utility.
Recent studies have highlighted the importance of sulfamate derivatives in medicinal chemistry, particularly in the development of bioactive molecules. The imidazole ring is a heterocyclic structure that is commonly found in many biologically active compounds, including antibiotics, antifungal agents, and anticancer drugs. The substitution pattern in (1-Ethyl-1H-imidazol-2-yl)methyl sulfamate suggests that it may exhibit similar or enhanced bioactivity compared to its parent compounds. Researchers have explored its potential as a precursor for synthesizing more complex molecules with therapeutic applications.
The synthesis of CAS No. 2228870-43-5 involves a multi-step process that typically begins with the preparation of the imidazole derivative. The introduction of the ethyl group and the sulfamate group requires precise control over reaction conditions to ensure high purity and yield. Advanced synthetic techniques, such as nucleophilic substitution and coupling reactions, have been employed to optimize the production process. These methods not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with current trends toward sustainable chemistry.
In terms of applications, (1-Ethyl-1H-imidazol-2-yl)methyl sulfamate has shown promise in several areas. Its ability to act as a building block for more complex molecules makes it valuable in drug discovery programs. For instance, it has been used as an intermediate in the synthesis of novel antiviral agents, where its structural features contribute to interactions with viral proteins. Additionally, its stability under various conditions makes it suitable for use in pharmaceutical formulations and diagnostic reagents.
Recent research has also focused on understanding the toxicological profile of CAS No. 2228870-43-5. Studies conducted in vitro and in vivo have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in medicinal applications. However, further investigations are required to fully assess its long-term effects and bioaccumulation potential.
The environmental impact of (1-Ethyl-1H-imidazol-2-yl)methyl sulfamate is another area of interest. Researchers have examined its biodegradability and fate in aquatic systems. Preliminary results suggest that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This characteristic is advantageous for minimizing ecological risks associated with its use.
In conclusion, CAS No. 2228870-43-5, or (1-Ethyl-1H-imidazol-2-yl)methyl sulfamate, represents a versatile compound with significant potential in various fields, including pharmaceuticals and diagnostics. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for future research and development efforts.
2228870-43-5 ((1-ethyl-1H-imidazol-2-yl)methyl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)